N-(2-benzoyl-4-bromophenyl)-7-ethoxybenzofuran-2-carboxamide

• IUPAC Name: N-(2-benzoyl-4-bromophenyl)-7-ethoxy-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H18BrNO4/c1-2-29-20-10-6-9-16-13-21(30-23(16)20)24(28)26-19-12-11-17(25)14-18(19)22(27)15-7-4-3-5-8-15/h3-14H,2H2,1H3,(H,26,28)
• InChI Key: CJULMHXOSVTSMX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC(=C2)C(=O)NC3=C(C=C(C=C3)Br)C(=O)C4=CC=CC=C4
• Molecular Formula: C24H18BrNO4
• Molecular Weight: 464.3 g/mol

Description

N-(2-benzoyl-4-bromophenyl)-7-ethoxybenzofuran-2-carboxamide, also known as BML-275, is a synthetic compound that has been widely used in scientific research. It belongs to the class of compounds known as benzofurans and is a potent inhibitor of the enzyme AMP-activated protein kinase (AMPK).

Scientific Research Applications

Synthesis and Chemical Properties

Research in the field of organic synthesis often explores novel methodologies for constructing complex molecules. For example, the use of OxymaPure/DIC as an efficient reagent for the synthesis of a novel series of α-ketoamide derivatives demonstrates advancements in coupling reactions to afford compounds with high yield and purity. These methodologies are crucial for developing new drugs and materials with specific biological or physical properties (El‐Faham et al., 2013).

Anticancer Activity

The design and synthesis of molecules for anticancer evaluation is a significant area of research. Studies such as the synthesis of substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides and their evaluation against cancer cell lines highlight the ongoing efforts to discover new therapeutic agents. These compounds exhibit moderate to excellent anticancer activity, showcasing the potential of chemical synthesis in contributing to cancer treatment (Ravinaik et al., 2021).

Chemoselective Reactions

The chemoselective N-benzoylation of aminophenols employing benzoylisothiocyanates is an example of the fine-tuning of reaction conditions to achieve specific outcomes. Such chemoselectivity is essential for synthesizing compounds with precise structural features, which can influence their biological activity or physical properties (Singh et al., 2017).

Potential as Antifilarial Agents

Research into antifilarial agents involves synthesizing and testing compounds for their ability to combat filarial infections. The preparation of various 2-thiobenzimidazole derivatives and their evaluation as potential antifilarial agents exemplify the application of synthetic chemistry in addressing global health challenges (Ram et al., 1985).